Cas no 476433-19-9 (N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide)
N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
- Benzamide, N-[[4-(2,5-dimethylphenyl)-5-[(phenylmethyl)thio]-4H-1,2,4-triazol-3-yl]methyl]-4-methoxy-
- 476433-19-9
- N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide
- F0528-0265
- N-[[5-benzylsulfanyl-4-(2,5-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
- N-((5-(benzylthio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
- AKOS024580182
-
- Inchi: 1S/C26H26N4O2S/c1-18-9-10-19(2)23(15-18)30-24(16-27-25(31)21-11-13-22(32-3)14-12-21)28-29-26(30)33-17-20-7-5-4-6-8-20/h4-15H,16-17H2,1-3H3,(H,27,31)
- InChI Key: LFQDAGKHJGLKQM-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2=CC(C)=CC=C2C)C(SCC2=CC=CC=C2)=NN=1)(=O)C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 458.17764726g/mol
- Monoisotopic Mass: 458.17764726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 94.3Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- pka: 12.91±0.46(Predicted)
N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0528-0265-2μmol |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-5μmol |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-10μmol |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-20μmol |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-1mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-2mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-3mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-4mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-5mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0528-0265-10mg |
N-{[5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methoxybenzamide |
476433-19-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
Professional Introduction to N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide (CAS No. 476433-19-9)
N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide, identified by its CAS number 476433-19-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a triazole core, which is well-documented for its versatile biological activities. The structural framework of this molecule incorporates several key functional groups, including a benzylsulfanyl moiety and a dimethylphenyl substituent, which contribute to its unique chemical properties and potential pharmacological effects.
The triazole ring in N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide is a critical feature that has been extensively studied for its role in modulating various biological pathways. Triazoles are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or stimulatory effects. In recent years, there has been a surge in research focusing on the development of triazole-based compounds as potential therapeutic agents due to their favorable pharmacokinetic profiles and low toxicity.
The benzylsulfanyl group attached to the triazole ring introduces a sulfur atom that can participate in hydrogen bonding and other non-covalent interactions with biological targets. This functional group has been shown to enhance the binding affinity of molecules to their receptors, making it a valuable component in drug design. Additionally, the presence of a dimethylphenyl substituent contributes to the lipophilicity of the compound, which is an important factor in determining its ability to cross cell membranes and reach intracellular targets.
The methoxybenzamide moiety at the C-terminal end of the molecule further enhances its pharmacological potential. Benzamides are known for their role as bioactive molecules in various therapeutic areas, including pain management and anti-inflammatory treatments. The methoxy group on the benzamide ring adds an additional layer of functionality that can influence the compound's solubility and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide with greater accuracy. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The combination of the triazole core, benzylsulfanyl, dimethylphenyl, and methoxybenzamide groups creates a multifaceted structure that could potentially interact with multiple targets simultaneously.
In vitro studies have begun to explore the pharmacological profile of this compound. Initial results indicate that N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide demonstrates promising activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The ability to modulate these enzymes could make the compound a valuable candidate for developing novel anti-inflammatory therapies.
The synthesis of N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the triazole core through cycloaddition reactions between organic azides and alkynes. Subsequent functionalization steps introduce the benzylsulfanyl, dimethylphenyl, and methoxybenzamide groups into the molecular structure.
One of the challenges in synthesizing this compound is maintaining regioselectivity during each step to avoid unwanted side products. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency. These methods not only improve yield but also reduce the environmental impact of synthetic processes by minimizing waste generation.
The pharmacokinetic properties of N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide are currently under investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These characteristics are crucial for evaluating its potential as a drug candidate, as they influence how effectively it can reach target sites within the body.
Future research directions include exploring the potential therapeutic applications of this compound through preclinical studies. Animal models will be utilized to assess its efficacy in treating inflammatory diseases and cancer by evaluating changes in disease biomarkers and pathological outcomes. Additionally, toxicological studies will be conducted to determine its safety profile before considering human clinical trials.
The development of N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide represents an example of how interdisciplinary approaches in pharmaceutical chemistry can lead to innovative drug discovery efforts. By integrating knowledge from organic synthesis, computational biology, and preclinical research, scientists are paving the way for new treatments that address unmet medical needs.
476433-19-9 (N-{5-(benzylsulfanyl)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)